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Compound of Interest

Compound Name: Ipragliflozin L-Proline

Cat. No.: B3030752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ipragliflozin, a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2), is

a critical tool in studying glucose metabolism and developing therapeutics for type 2 diabetes.

[1][2][3][4] Ipragliflozin L-Proline is a co-crystal form of Ipragliflozin that enhances its stability.

[5] Accurate and consistent preparation of Ipragliflozin L-Proline stock solutions is paramount

for obtaining reliable and reproducible results in cell-based assays. These application notes

provide detailed protocols for the solubilization, storage, and handling of Ipragliflozin L-
Proline to ensure its integrity and efficacy in in vitro studies.

Ipragliflozin L-Proline Properties
A thorough understanding of the physicochemical properties of Ipragliflozin L-Proline is

essential for its proper handling and use in experimental settings.

Property Value Source

Molecular Weight 519.58 g/mol [1][2][6][7][8]

CAS Number 951382-34-6 [2][3][6][7][8]

Appearance White to off-white solid [6]

Purity Typically ≥98% [9]
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Solubility Data
The choice of solvent is critical for the complete dissolution of Ipragliflozin L-Proline and for

ensuring its bioavailability in cell culture media. It is important to note that the compound is

insoluble in water.[1][10] The use of fresh, anhydrous dimethyl sulfoxide (DMSO) is highly

recommended, as the presence of moisture can negatively impact solubility.[1][6]

Solvent Solubility
Concentration
(mM)

Notes Source

DMSO 20 - 35 mg/mL
38.49 - 67.36

mM

Ultrasonic

agitation and

gentle warming

(up to 60°C) may

be required. Use

fresh, anhydrous

DMSO.

[1][6]

Ethanol ~6 - 30 mg/mL
~11.54 - 57.74

mM

Purge with an

inert gas.
[1][9]

Dimethyl

Formamide

(DMF)

~30 mg/mL ~57.74 mM
Purge with an

inert gas.
[9]

Experimental Protocols
Materials

Ipragliflozin L-Proline powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer
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Water bath or heat block (optional)

Sterile cell culture medium

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for cell-based assays.

Pre-weighing Preparation: Allow the vial of Ipragliflozin L-Proline powder to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Ipragliflozin L-Proline powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

5.196 mg of the compound (Molecular Weight = 519.58 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Warming (if necessary): If the compound does not fully dissolve, gentle warming in a water

bath or on a heat block at a temperature no higher than 60°C for a short period can aid in

solubilization.[6] Intermittent vortexing is recommended.

Sterilization: While DMSO is generally considered sterile, if stringent sterility is required, the

resulting stock solution can be sterilized by passing it through a 0.22 µm syringe filter.

Ensure the filter is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one

month or at -80°C for up to one year for long-term stability.[1]

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Ipragliflozin L-Proline stock solution.
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Preparation of Working Solutions
For cell-based assays, the DMSO stock solution must be further diluted in a sterile aqueous

buffer or cell culture medium to the final desired concentration. It is crucial to ensure that the

final concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below

0.5% (v/v).

Thawing: Thaw a single aliquot of the frozen Ipragliflozin L-Proline stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the appropriate sterile cell

culture medium to achieve the desired final concentration. It is recommended to add the

stock solution to the medium and mix immediately to avoid precipitation.

Final DMSO Concentration: Calculate the final DMSO concentration in your experimental

setup and include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Stability and Storage
Proper storage is critical to maintain the activity of Ipragliflozin L-Proline.

Form
Storage
Temperature

Duration Source

Solid Powder -20°C Up to 3 years [1][6]

DMSO Stock Solution -20°C Up to 1 month [1]

DMSO Stock Solution -80°C Up to 1 year [1]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[1] Aqueous working solutions

should be prepared fresh for each experiment and not stored for more than one day.[9]

Safety Precautions
As with any chemical compound, appropriate safety measures should be taken when handling

Ipragliflozin L-Proline.
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Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the compound in a well-ventilated area.

Avoid inhalation of the powder and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Consult the Material Safety Data Sheet (MSDS) for complete safety information.[11]

Mechanism of Action: SGLT2 Inhibition
Ipragliflozin is a highly potent and selective inhibitor of the SGLT2 protein, which is primarily

expressed in the kidneys and is responsible for the reabsorption of glucose from the glomerular

filtrate back into the circulation. By inhibiting SGLT2, Ipragliflozin promotes the excretion of

glucose in the urine, thereby lowering blood glucose levels.

Ipragliflozin Mechanism of Action
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Caption: Simplified mechanism of Ipragliflozin action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Ipragliflozin (L-Proline) | CymitQuimica [cymitquimica.com]

3. clearsynth.com [clearsynth.com]

4. Ipragliflozin | 761423-87-4 [chemicalbook.com]

5. KR102097250B1 - A New Crystal form of Ipragliflozin, Method for Preparing or Use
Thereof - Google Patents [patents.google.com]

6. medchemexpress.com [medchemexpress.com]

7. Ipragliflozin L-Proline | C26H30FNO7S | CID 57339444 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. pharmaffiliates.com [pharmaffiliates.com]

9. cdn.caymanchem.com [cdn.caymanchem.com]

10. selleck.co.jp [selleck.co.jp]

11. abmole.com [abmole.com]

To cite this document: BenchChem. [Application Notes and Protocols for Ipragliflozin L-
Proline Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030752#how-to-prepare-ipragliflozin-l-proline-stock-
solutions-for-cell-based-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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